Cas no 2228205-18-1 (methyl 3-(prop-2-yn-1-yl)thiophene-2-carboxylate)

• Product Name: methyl 3-(prop-2-yn-1-yl)thiophene-2-carboxylate
• CAS No: 2228205-18-1
• MF: C₉H₈O₂S
• MW: 180.223621368408
• CID: 6165943
• PubChem ID: 165765742
• Update Time: 2025-05-20

methyl 3-(prop-2-yn-1-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(prop-2-yn-1-yl)thiophene-2-carboxylate
• 2228205-18-1
• EN300-1756016

• Inchi： 1S/C9H8O2S/c1-3-4-7-5-6-12-8(7)9(10)11-2/h1,5-6H,4H2,2H3
• InChI Key： VJZFPXGILRUEBI-UHFFFAOYSA-N
• SMILES： S1C=CC(CC#C)=C1C(=O)OC

Computed Properties

• Exact Mass: 180.02450067g/mol
• Monoisotopic Mass: 180.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-(prop-2-yn-1-yl)thiophene-2-carboxylate

Exploring the Versatile Applications of Methyl 3-(prop-2-yn-1-yl)thiophene-2-carboxylate (CAS No. 2228205-18-1) in Modern Chemistry

The compound methyl 3-(prop-2-yn-1-yl)thiophene-2-carboxylate (CAS No. 2228205-18-1) has garnered significant attention in recent years due to its unique chemical structure and broad applicability in organic synthesis, pharmaceuticals, and material science. This thiophene-based derivative is characterized by its ester and alkyne functional groups, making it a versatile intermediate for various chemical transformations. Researchers and industry professionals are increasingly exploring its potential in click chemistry, drug discovery, and polymer synthesis, aligning with the growing demand for sustainable and efficient synthetic methodologies.

One of the most compelling aspects of methyl 3-(prop-2-yn-1-yl)thiophene-2-carboxylate is its role in click chemistry reactions. The presence of the alkyne group allows for efficient Huisgen cycloaddition, a cornerstone of modern synthetic strategies. This reactivity is particularly valuable in the development of bioconjugates and functional materials, where precision and modularity are paramount. As the scientific community shifts toward greener and more atom-economical processes, this compound's compatibility with copper-catalyzed and metal-free click reactions positions it as a key player in sustainable chemistry initiatives.

In the realm of pharmaceutical research, methyl 3-(prop-2-yn-1-yl)thiophene-2-carboxylate serves as a valuable building block for the synthesis of heterocyclic compounds. Its thiophene core is a common motif in bioactive molecules, contributing to interactions with biological targets. Recent studies have highlighted its utility in constructing kinase inhibitors and antimicrobial agents, addressing pressing global health challenges such as antibiotic resistance and chronic diseases. The compound's modularity enables rapid diversification, a critical factor in high-throughput screening and lead optimization campaigns.

Beyond pharmaceuticals, methyl 3-(prop-2-yn-1-yl)thiophene-2-carboxylate finds applications in material science. Its incorporation into conductive polymers and organic electronics has been explored due to the thiophene ring's electron-rich nature. With the rise of flexible electronics and wearable technology, researchers are investigating its potential in organic field-effect transistors (OFETs) and solar cells. The compound's ability to undergo polymerization and form π-conjugated systems makes it a promising candidate for next-generation materials.

From an industrial perspective, the synthesis and scalability of methyl 3-(prop-2-yn-1-yl)thiophene-2-carboxylate have been optimized to meet the demands of large-scale production. Advances in catalytic methods and flow chemistry have reduced costs and environmental impact, aligning with the principles of green chemistry. This accessibility has further fueled its adoption across academic and industrial laboratories, cementing its status as a staple in modern synthetic toolkits.

In conclusion, methyl 3-(prop-2-yn-1-yl)thiophene-2-carboxylate (CAS No. 2228205-18-1) exemplifies the intersection of innovation and practicality in contemporary chemistry. Its multifaceted applications—from drug development to advanced materials—reflect the dynamic nature of chemical research. As scientists continue to uncover new reactivities and functionalities, this compound is poised to remain at the forefront of discoveries that address societal and technological challenges.